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Compound of Interest

Compound Name: Einecs 287-139-2

Cat. No.: B15186718 Get Quote

This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Glutaraldehyde (Einecs 287-139-2).

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Glutaraldehyde, also known as 1,5-pentanedial, is a potent biocide and tissue fixative.[1] While

effective, it poses significant health risks upon exposure, necessitating strict adherence to

safety protocols.[1] Dermatological and respiratory effects have been reported in exposed

personnel.[1]

Personal Protective Equipment (PPE)
A workplace hazard assessment is required to determine the appropriate PPE for specific tasks

involving glutaraldehyde.[2] The following table summarizes the recommended PPE for

handling this chemical.
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PPE Category Recommended Equipment Material Specifications

Hand Protection

Chemical Protective Gloves

with long cuffs to protect the

forearm.[2]

Recommended: Butyl Rubber,

Nitrile, Viton®[3], Polyethylene.

[3][4] Not Recommended:

Latex, leather, cotton, or

stitched gloves are unsuitable.

[2] Polyvinyl chloride and

neoprene do not provide

adequate protection.[1]

Eye and Face Protection
Splash-proof goggles and/or a

full face shield.[1][3]

Surgical masks with eye

shields are not a substitute.[2]

Respiratory Protection

NIOSH-approved air-purifying

respirators with organic vapor

cartridges.[1]

Required if exposure may

exceed the Threshold Limit

Value-Ceiling (TLV-C).[1]

Surgical masks do not offer

protection against

glutaraldehyde vapors.[2]

Protective Clothing

Impervious chemical protective

apron, coveralls, lab coats, or

gowns with sleeve covers.[1]

[2]

Recommended:

Polypropylene[3],

Polyethylene, Polyvinyl

chloride, Viton™, Butyl

Rubber, Neoprene, Nitrile

rubber.[4]

Foot Protection
Impervious boots or shoes and

leg-coverings.[2]

Shoes should be constructed

of materials impervious to

glutaraldehyde.[2]

Operational Plans: Safe Handling and Storage
Ventilation:

Glutaraldehyde should be used in well-ventilated, designated areas with a minimum of 10 air

changes per hour.[1]
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Local exhaust ventilation, such as a laboratory fume hood with a capture velocity of at least

100 feet per minute, is ideal.[1][3]

Handling Procedures:

Only trained personnel should handle glutaraldehyde.[5]

Transport solutions in closed containers with tight-fitting lids.[5]

When transferring, pour carefully to minimize splashing and keep containers covered as

much as possible.[5]

Do not eat, drink, or smoke in areas where glutaraldehyde is handled.[3]

Storage:

Store in tightly closed, properly labeled containers.[1][5]

Keep in a cool, secure, and well-ventilated area.[1][5]

Emergency Procedures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4] Do not

wear contact lenses when working with glutaraldehyde.[4]

Skin Contact: Immediately flush the contaminated skin with water for at least 15 minutes.[4] If

clothing is penetrated, remove it immediately and flush the skin with water.[4]

Inhalation: Move the exposed person to fresh air at once.[4]

Spills:

Clean up spills promptly, wearing appropriate PPE.[2]

Use absorbent granules for spills and place them in a lidded waste container.[2]

Disposal Plan
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Spent glutaraldehyde is considered hazardous waste and requires careful disposal to protect

human health and the environment.[6]

Neutralization:

Before disposal, glutaraldehyde solutions should be neutralized.[6] Glycine-based products

are a common and approved method for neutralization.[6]

A minimum of 25 grams of glycine (free base) should be used to neutralize one gallon of

solution, with a recommended neutralization time of at least one hour.

Sodium bisulfate can also be used for neutralization but creates a toxic byproduct.[6][7]

Disposal:

NEVER dispose of untreated glutaraldehyde down the drain.[6]

Dilution with water is not a substitute for neutralization and is prohibited.[6]

After neutralization, check with your local Publicly Owned Treatment Works (POTW) to

determine if the solution can be disposed of in the sanitary sewer system with copious

amounts of cold water.[8] Some jurisdictions may prohibit this.[8]

Empty containers should be rinsed with water and disposed of as normal waste, according to

the product label instructions.[1]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling glutaraldehyde.
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Caption: PPE Selection Workflow for Glutaraldehyde Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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